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molecular formula C13H9F3N2O B3144030 N-[3-(trifluoromethyl)phenyl]pyridine-4-carboxamide CAS No. 54231-51-5

N-[3-(trifluoromethyl)phenyl]pyridine-4-carboxamide

Cat. No. B3144030
CAS RN: 54231-51-5
M. Wt: 266.22 g/mol
InChI Key: FSBKMDDXMCRZCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07569536B2

Procedure details

Isonicotinoyl chloride hydrochloride (670 mg, 3.76 mmol, commercially available product) and triethylamine (864 μl, 6.20 mmol) were sequentially added at 0° C. to a dichloromethane (5 ml) solution of 3-(trifluoromethyl)aniline (208 mg, 1.29 mmol, commercially available product). The resulting mixture was warmed to room temperature and stirred for 23 hours. Water was added to the mixture, and the resulting mixture was extracted three times with ethyl acetate. The obtained organic layer was washed with a saturated sodium chloride solution, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by recrystallization (ethyl acetate). Thus, N-[3-(trifluoromethyl)phenyl]isonicotinamide (GIF-0608) (166 mg, 48.3%) was yielded as a colorless solid.
Name
Isonicotinoyl chloride hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
864 μL
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
5 mL
Type
reactant
Reaction Step One
Name
3-(trifluoromethyl)aniline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
N-[3-(trifluoromethyl)phenyl]isonicotinamide
Yield
48.3%

Identifiers

REACTION_CXSMILES
Cl.[C:2](Cl)(=[O:9])[C:3]1[CH:8]=[CH:7][N:6]=[CH:5][CH:4]=1.C(N(CC)CC)C.ClCCl.[F:21][C:22]([F:31])([F:30])[C:23]1[CH:24]=[C:25]([CH:27]=[CH:28][CH:29]=1)[NH2:26]>O>[F:21][C:22]([F:30])([F:31])[C:23]1[CH:24]=[C:25]([NH:26][C:2](=[O:9])[C:3]2[CH:8]=[CH:7][N:6]=[CH:5][CH:4]=2)[CH:27]=[CH:28][CH:29]=1 |f:0.1|

Inputs

Step One
Name
Isonicotinoyl chloride hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl.C(C1=CC=NC=C1)(=O)Cl
Name
triethylamine
Quantity
864 μL
Type
reactant
Smiles
C(C)N(CC)CC
Name
dichloromethane
Quantity
5 mL
Type
reactant
Smiles
ClCCl
Name
3-(trifluoromethyl)aniline
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(C=1C=C(N)C=CC1)(F)F
Step Two
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for 23 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the resulting mixture was extracted three times with ethyl acetate
WASH
Type
WASH
Details
The obtained organic layer was washed with a saturated sodium chloride solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by recrystallization (ethyl acetate)

Outcomes

Product
Details
Reaction Time
 23 h
Name
N-[3-(trifluoromethyl)phenyl]isonicotinamide
Type
product
Smiles
FC(C=1C=C(C=CC1)NC(C1=CC=NC=C1)=O)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 166 mg
YIELD: PERCENTYIELD 48.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.